Cas no 331863-05-9 (N-(2-methylpropyl)-N'-(pyridin-3-yl)methylethanediamide)

• Product Name: N-(2-methylpropyl)-N'-(pyridin-3-yl)methylethanediamide
• CAS No: 331863-05-9
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 5474507
• Update Time: 2025-06-15

N-(2-methylpropyl)-N'-(pyridin-3-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylpropyl)-N'-(pyridin-3-ylmethyl)ethanediamide
• N-(2-methylpropyl)-N'-(pyridin-3-yl)methylethanediamide

• Inchi： 1S/C12H17N3O2/c1-9(2)6-14-11(16)12(17)15-8-10-4-3-5-13-7-10/h3-5,7,9H,6,8H2,1-2H3,(H,14,16)(H,15,17)
• InChI Key： GPPLARYHXCDUJE-UHFFFAOYSA-N
• SMILES： C(NCC(C)C)(=O)C(NCC1=CC=CN=C1)=O

Additional information on N-(2-methylpropyl)-N'-(pyridin-3-yl)methylethanediamide

Comprehensive Overview of N-(2-methylpropyl)-N'-(pyridin-3-yl)methylethanediamide (CAS No. 331863-05-9)

N-(2-methylpropyl)-N'-(pyridin-3-yl)methylethanediamide, with the CAS number 331863-05-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This diamide derivative features a unique molecular structure combining a pyridin-3-yl moiety with a 2-methylpropyl group, making it a subject of interest for its potential applications in drug development and molecular interactions. Researchers are particularly intrigued by its role as a potential intermediate in synthesizing bioactive molecules, given its structural versatility.

The compound’s CAS No. 331863-05-9 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Its IUPAC name, N-(2-methylpropyl)-N'-(pyridin-3-yl)methylethanediamide, highlights its functional groups, which are critical for hydrogen bonding and solubility properties. These characteristics make it a candidate for studies involving enzyme inhibition, receptor binding, and drug delivery systems. Recent trends in AI-driven drug discovery have further amplified interest in such compounds, as computational models predict their interactions with biological targets.

One of the key hotspots surrounding 331863-05-9 is its potential role in addressing neurodegenerative diseases. The pyridine ring in its structure is known to interact with central nervous system receptors, prompting investigations into its efficacy for conditions like Alzheimer’s and Parkinson’s. Additionally, its amide linkages are being explored for their stability in prodrug formulations, a trending topic in pharmaceutical innovation.

From a synthetic chemistry perspective, N-(2-methylpropyl)-N'-(pyridin-3-yl)methylethanediamide is often discussed in the context of green chemistry and sustainable synthesis. Researchers are optimizing its production to minimize waste and energy consumption, aligning with global demands for eco-friendly chemical processes. This aligns with frequent searches for “sustainable drug synthesis” and “green intermediates” in scientific literature.

In analytical chemistry, the compound’s spectral properties (e.g., NMR, IR, and mass spectrometry data) are well-documented, aiding in its identification and purity assessment. Laboratories often reference CAS 331863-05-9 when developing high-throughput screening methods, as its structure serves as a model for similar diamides. The rise of machine learning in chemical analysis has also led to increased queries about its computational characterization.

Another emerging application of N-(2-methylpropyl)-N'-(pyridin-3-yl)methylethanediamide lies in material science. Its ability to form stable complexes with metals is being explored for catalysis and nanomaterial functionalization. Such interdisciplinary relevance ensures its visibility in both chemical and biomedical search engines.

To summarize, 331863-05-9 represents a multifaceted compound with broad implications across pharmaceuticals, green chemistry, and advanced materials. Its IUPAC name and CAS number remain high-traffic keywords, reflecting sustained scientific and industrial interest. Future research will likely focus on unlocking its full potential through collaborative innovation and cutting-edge technologies.